Cas no 692284-10-9 (2-chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde)

• Product Name: 2-chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde
• CAS No: 692284-10-9
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• MDL: MFCD03722871
• CID: 3059978
• PubChem ID: 891166
• Update Time: 2025-05-21

2-chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyclopentyloxy-5-methoxy-benzaldehyde
• 2-chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde
• SCB28410
• EN300-230531
• CS-0240906
• BBL040527
• SR-01000263170-1
• AKOS000313310
• Z2106595412
• 692284-10-9
• 2-chloro-4-cyclopentyloxy-5-methoxybenzaldehyde
• SR-01000263170
• STK350612

• MDL： MFCD03722871
• Inchi： 1S/C13H15ClO3/c1-16-12-6-9(8-15)11(14)7-13(12)17-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3
• InChI Key： SJQWNHTYNOZYND-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(=C(C=1)OC1CCCC1)OC

Computed Properties

• Exact Mass: 254.0709720Da
• Monoisotopic Mass: 254.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde

2-Chloro-4-(Cyclopentyloxy)-5-Methoxybenzaldehyde: A Comprehensive Overview

2-Chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde, also known by its CAS number CAS No. 692284-10-9, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzene ring substituted with various functional groups. The molecule features a chlorine atom at the 2-position, a cyclopentyloxy group at the 4-position, and a methoxy group at the 5-position, along with an aldehyde functional group attached directly to the benzene ring.

The synthesis of 2-chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

CAS No. 692284-10-9 has been studied extensively for its unique chemical properties and potential applications in various fields. The compound exhibits interesting electronic properties due to the electron-withdrawing aldehyde group and electron-donating methoxy group on the benzene ring. These properties make it a valuable precursor in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical industries.

In recent studies, 2-chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde has been investigated for its potential as an anti-inflammatory agent. Preclinical trials have shown promising results, indicating its ability to inhibit key inflammatory pathways without significant side effects. Additionally, the compound has been explored for its role in enzyme inhibition, particularly in targeting enzymes associated with neurodegenerative diseases such as Alzheimer's.

The structural complexity of this compound also lends itself well to material science applications. Researchers have reported that derivatives of CAS No. 692284-10-9 can be used as building blocks for advanced polymers and materials with tailored electronic properties. This opens up new avenues for its use in electronics and optoelectronic devices.

In terms of toxicity studies, recent research has focused on understanding the metabolic pathways of 2-chloro-4-(cyclopentyloxy)-5-methoxybenzaldehyde. Initial findings suggest that it is metabolized efficiently in vivo, with minimal accumulation in vital organs. However, further long-term toxicity studies are required to fully assess its safety profile for therapeutic applications.

The demand for compounds like CAS No. 692284-10-9 continues to grow as industries seek innovative solutions across healthcare, agriculture, and materials science. Its versatile structure and tunable properties make it a valuable asset for researchers aiming to develop next-generation products.